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Compound of Interest

Compound Name: beta-Caryophyllene

Cat. No.: B1668595 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Beta-Caryophyllene

Introduction
Beta-caryophyllene is a naturally occurring bicyclic sesquiterpene found in the essential oils of

numerous plants, including cloves, black pepper, rosemary, and cannabis.[1][2] It is recognized

for its characteristic woody and spicy aroma.[3][4] Beyond its use as a fragrance and flavoring

agent, beta-caryophyllene has garnered significant attention from the scientific community for

its unique pharmacological activities. Notably, it is a selective agonist of the cannabinoid

receptor type 2 (CB2), which is primarily expressed in immune cells.[5][6][7][8] This interaction

underpins its potent anti-inflammatory, analgesic, and neuroprotective properties, making it a

compound of interest for drug development.[8][9][10] This guide provides a comprehensive

overview of the chemical and physical properties of beta-caryophyllene, detailed experimental

protocols for its characterization, and a description of its primary signaling pathway.

Chemical and Physical Properties
The chemical and physical properties of beta-caryophyllene are summarized in the tables

below, providing a consolidated reference for researchers.
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Property Value Source(s)

Appearance Pale yellow oily liquid [1][11]

Odor Woody, spicy, clove-like [3][4]

Boiling Point
129-130 °C at 14 mmHg; 262-

264 °C at 760 mmHg
[3][12][13][14]

Melting Point < 25 °C [1][3][12]

Density
Approximately 0.901 - 0.9075

g/mL at 20-25 °C
[1][3][11][12]

Refractive Index 1.498 - 1.504 at 20 °C [1][3][13][15]

Optical Rotation [α]/D ≈ -8° to -9° (chloroform) [3][12]

Vapor Pressure
6 Pa at 20 °C; 0.0128 mmHg

at 25 °C
[3][12][16]

Flash Point > 93 °C (200 °F) [11][13][16]

LogP (Octanol/Water) 6.30 [1][16]

Molecular and Spectroscopic Properties
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [3][5][11]

Molecular Weight 204.35 g/mol [1][3][17]

CAS Number 87-44-5 [3][14]

IUPAC Name

(1R,4E,9S)-4,11,11-trimethyl-

8-

methylidenebicyclo[7.2.0]unde

c-4-ene

[1]

Solubility

Insoluble in water; Soluble in

ethanol, ether, chloroform, and

oils.

[1][3][13][17]

Kovats Retention Index
Standard non-polar: ~1418-

1465
[1][18]

Experimental Protocols
The characterization and quantification of beta-caryophyllene are commonly performed using

chromatographic techniques, particularly Gas Chromatography (GC) coupled with various

detectors.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification and Quantification
GC-MS is a powerful technique for the definitive identification and quantification of beta-
caryophyllene in complex matrices such as essential oils and plant extracts.

Methodology:

Sample Preparation:

For essential oils, dilute the sample in a suitable organic solvent (e.g., hexane, ethanol, or

methanol) to a concentration within the calibrated range of the instrument.[19]
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For plant material, an extraction step is necessary. This can be achieved through

hydrodistillation or solvent extraction.

For trace analysis, Headspace Solid-Phase Microextraction (HS-SPME) can be employed

to concentrate the volatile beta-caryophyllene from the sample matrix before injection.

[20] A sample is placed in a sealed vial and heated to allow volatile compounds to enter

the headspace. An SPME fiber is then exposed to the headspace to adsorb the analytes.

[20]

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or similar.

Mass Spectrometer: Agilent 5977A MSD or similar.

Column: HP-5MS (5% phenyl-methylsiloxane) capillary column (30 m x 0.25 mm i.d., 0.25

µm film thickness) is commonly used.[19][21]

Injector: Split/splitless injector, typically operated in split mode to avoid column

overloading. For SPME, a splitless injection is used for desorption of the fiber.[20]

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[21]

Oven Temperature Program: An initial temperature of 70 °C held for 1 minute, followed by

a ramp of 2 °C/min to 155 °C, and then a ramp of 10 °C/min to 250 °C, with a final hold

time.[21] This program can be optimized depending on the complexity of the sample

matrix.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-500.
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Data Analysis:

Identification of beta-caryophyllene is achieved by comparing the retention time and the

mass spectrum of the peak with that of a certified reference standard and by matching the

mass spectrum with libraries such as NIST.

Quantification is typically performed using an internal standard method. A known

concentration of an internal standard (e.g., α-humulene) is added to all samples and

calibration standards.[21] A calibration curve is generated by plotting the ratio of the peak

area of beta-caryophyllene to the peak area of the internal standard against the

concentration of beta-caryophyllene. The concentration in the sample is then determined

from this curve.[21]
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Sample Preparation GC-MS Analysis

Data Processing

Plant Material Extraction (e.g., SFE, Distillation) Dilution in Solvent GC Injection Chromatographic Separation Electron Ionization (70 eV) Mass Detection (m/z 40-500) Total Ion Chromatogram

Identification (Retention Time & Mass Spectrum)

Quantification (Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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